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An Independent Comparative Analysis of Pulixin Packaging Materials

For professionals in industries requiring high-quality thermoformed packaging, such as

electronics, food, cosmetics, and medical supplies, selecting the optimal material is critical.

This guide provides an objective comparison of the primary plastic sheet materials offered by

Pulixin Packaging Materials (Shanghai) Co., Ltd.—Polypropylene (PP), High Impact

Polystyrene (HIPS), and Polyethylene Terephthalate (PET)—against common alternatives,

based on publicly available material specifications and industry standards.

Comparative Analysis of Material Properties
The selection of a packaging material is dictated by a range of physical and chemical

properties. The following table summarizes the key performance indicators for Pulixin's core

product offerings.
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Feature Polypropylene (PP)
High Impact
Polystyrene (HIPS)

Polyethylene
Terephthalate
(PET)

Clarity
Translucent to

Opaque
Opaque Excellent

Flexibility High Medium (more rigid) High

Moisture Barrier Excellent Fair Good

Oxygen Barrier Poor Poor Good

Chemical Resistance Excellent Good Good

Temperature

Resistance
High Low Medium

Impact Strength Good Excellent Excellent

Recyclability Yes (Code 5) Yes (Code 6) Yes (Code 1)

Common Applications
Food containers,

medical packaging

Seedling trays,

electronic packaging

Food and beverage

containers

Specialized Product Offerings
Pulixin also offers specialized formulations to meet specific industry needs, such as antistatic

and conductive sheets for the electronics industry.[1][2] These products are designed to safely

dissipate electrostatic discharge, protecting sensitive electronic components.[3]
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Product Variant Base Material Key Feature
Primary
Application

Antistatic/Conductive

Sheets
PP, HIPS

Electrostatic

Discharge (ESD)

Protection

Packaging for

electronic components

Coated Sheets PP, PS, PET
Enhanced barrier or

surface properties

Specialized packaging

requirements

EVOH Co-extruded

Sheets
PP, PET

Excellent oxygen and

gas barrier

Modified atmosphere

packaging for food

Experimental Protocols and Quality Assurance
While specific experimental data from Pulixin is not publicly available, their manufacturing

processes adhere to internationally recognized standards.

1. ISO 9001:2008 Certification: This certification implies a quality management system is in

place to ensure consistent product quality.[2] The protocol for quality control would typically

involve:

Raw Material Inspection: Verifying the quality and specifications of incoming polymer resins.

In-Process Monitoring: Continuously monitoring key parameters during the extrusion

process, such as temperature, pressure, and sheet thickness.

Finished Product Testing: Conducting tests on the final product to measure properties like

tensile strength, impact resistance, and dimensional stability.

2. RoHS Authentication: This indicates compliance with the Restriction of Hazardous

Substances directive, which restricts the use of specific hazardous materials in electrical and

electronic products.[2] Verification involves:

Material Declaration: Obtaining declarations from raw material suppliers.

Testing: Performing analytical tests, such as X-ray fluorescence (XRF) screening, on the final

products to ensure they do not contain restricted substances above the permitted levels.
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Material Selection Workflow
The process of selecting the appropriate packaging material involves several logical steps, as

illustrated in the diagram below. This workflow ensures that the chosen material meets the

specific requirements of the product and its intended use.
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Start: Define Product
Packaging Requirements

Key Requirements:
- Barrier Properties (O2, H2O)

- Mechanical Strength
- Sterilization Method

- Cost Constraints
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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